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Compound of Interest

Compound Name: Pigment green 8

Cat. No.: B1630578 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Pigment Green 8,

tailored for laboratory professionals. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Pigment Green 8, a chlorinated copper phthalocyanine, is an organic pigment that requires

careful handling to minimize exposure and ensure safety. While it is not classified as a

hazardous substance, it can cause irritation upon contact with eyes and skin, and inhalation of

its dust may irritate the respiratory tract.[1] Furthermore, as with most organic powders, it may

form flammable dust clouds in the air.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pigment Green 8 to prevent exposure and

ensure personal safety.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or tightly sealed

goggles.[2][3][4][5]

Protects eyes from pigment

dust.

Hand Protection

Chemical-resistant gloves

(e.g., NBR/nitrile rubber,

PVC/PE).[2][3][5][6][7]

Prevents skin contact and

potential irritation.[1]

Body Protection

Lab coat or chemical

protection clothing.[2][3] Lint-

free coveralls are also an

option.[8]

Minimizes contamination of

personal clothing.

Respiratory Protection

Use a filtering half-face mask

or a NIOSH-certified organic

vapor/particulate respirator,

especially when dust formation

is likely.[2][3][4]

Prevents inhalation of pigment

dust, which can cause

respiratory tract irritation.[1] A

respirator should be used

when handling large quantities

or when adequate local

exhaust ventilation is

unavailable.[3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Pigment Green 8 from receipt to use in

experimental procedures.

2.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] Keep

away from heat, ignition sources, and direct sunlight.[5][9] Store separately from foodstuffs

and incompatible materials.[7]

2.2. Weighing and Preparation
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Ventilation: Conduct all weighing and handling operations in a designated area with local

exhaust ventilation, such as a fume hood, to control dust.[1][3]

Avoid Dust Formation: Handle the pigment carefully to avoid generating dust.[3][5][9] Do not

use compressed air for cleaning.

Static Discharge: Take precautionary measures against static discharges, as airborne

organic pigment dust can be an explosion hazard.[3]

2.3. Experimental Use

Containment: Keep containers of the pigment closed when not in use.

Good Hygiene: Do not eat, drink, or smoke in areas where the pigment is handled.[2][10]

Wash hands thoroughly after handling.[5]

Emergency and First Aid Procedures
Immediate response is crucial in case of accidental exposure.

Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult or complaints arise, seek

medical attention.[1][2][6]

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.[1]

[2][6] If irritation persists, seek medical attention.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[3][6] If irritation develops or persists, consult a

physician.[2][3][6]

Ingestion

Rinse the mouth with water.[6] Do not induce

vomiting.[1][2] Seek immediate medical

attention.[1][2][6]
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Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and ensure a safe workspace.

4.1. Spill Response

Containment: Prevent the spill from spreading and entering drains or waterways.[2][5][9]

Cleanup: For small spills, mechanically collect the material using a scoop or vacuum and

place it into a suitable, labeled container for disposal.[1][9] Avoid generating dust during

cleanup.[3][9] For large spills, wear appropriate PPE and contain the material.

Cleaning: After the material has been collected, clean the area with a damp cloth to remove

any remaining residue.

4.2. Waste Disposal

Contaminated Materials: Dispose of contaminated materials (e.g., gloves, wipes, containers)

as chemical waste in accordance with local, state, and federal regulations.[1][3][5]

Unused Pigment: Unused Pigment Green 8 should be disposed of as chemical waste. Do

not discharge into drains or the environment.[3][5][9]

Quantitative Data
The following table summarizes available quantitative data for Pigment Green 7 (a common

synonym for Pigment Green 8).
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Parameter Value Reference

Occupational Exposure Limit

(ACGIH TLV)

TWA: 0.2 mg/m³ (fumes/smoke

as Cu) TWA: 1 mg/m³ (dust &

mist as Cu)

[3]

Acute Oral Toxicity (LD50) >5000 mg/kg (Rat) [1]

Water Solubility Slightly soluble / insoluble [6]

Specific Gravity 0.40 to 0.50 [1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Pigment Green
8 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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